2,7-Dibromo-9-(dibromomethylene)-9H-fluorene

• CAS RN: 497252-54-7
• Molecular Formula: C14H6Br4
• Molecular Weight: 493.8 g/mol
• IUPAC Name: 2,7-dibromo-9-(dibromomethylidene)fluorene
• InChI: InChI=1S/C14H6Br4/c15-7-1-3-9-10-4-2-8(16)6-12(10)13(14(17)18)11(9)5-7/h1-6H
• InChI Key: TXFZMAUJRFSZLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C(=C(Br)Br)C3=C2C=CC(=C3)Br

Description

2,7-Dibromo-9-(dibromomethylene)-9H-fluorene is a useful research compound. Its molecular formula is C14H6Br4 and its molecular weight is 493.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triphenylphosphine (34.89 g, 133.0 mmol) was added to a solution of 2,7-dibromofluorenone (17.94 g, 53.08 mmol) in anhydrous tetrahydrofuran (550 mL) under nitrogen and the reaction mixture was heated at just below reflux with stirring. A solution of carbon tetrabromide (35.16 g, 106.0 mmol) in anhydrous tetrahydrofuran (150 mL) was added dropwise over 1.5 h, and the reaction mixture was heated at reflux for 17 h with stirring. After cooling to room temperature, the solvent was removed under reduced pressure and dichloromethane was added forming a slurry. The solid was filtered off and washed with dichloromethane. Recrystallisation of the solid from dichloromethane afforded 2,7-dibromo-9-dibromomethylene-fluorene (2) (15.30 g, 58%) as a bright orange powder, purity 100% (GC): υmax (KBr, cm−1) 3115, 3066, 1605, 1566, 1547, 1450, 1399, 1264, 1073; 1H and 13C NMR spectra as expected; M+=494 (pent).